2,2-Dimethyl-2,3-dihydroperimidine
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Overview
Description
2,2-Dimethyl-2,3-dihydroperimidine (DMPD) is a heterocyclic compound that has gained significant attention in the field of chemical research due to its various biological and chemical properties. DMPD is a six-membered ring containing two nitrogen atoms and one oxygen atom. It has a molecular formula of C7H11NO and a molecular weight of 125.17 g/mol. DMPD is used in various fields of research such as organic synthesis, medicinal chemistry, and material science.
Mechanism of Action
The mechanism of action of 2,2-Dimethyl-2,3-dihydroperimidine is not fully understood. However, it is believed that this compound exerts its biological activities through its ability to scavenge free radicals and reactive oxygen species. This compound has been shown to inhibit lipid peroxidation and protect cells from oxidative damage. It has also been found to exhibit antibacterial activity by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of malondialdehyde (MDA), a marker of lipid peroxidation, in animal models. This compound has also been found to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, this compound has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2,2-Dimethyl-2,3-dihydroperimidine in lab experiments is its ability to scavenge free radicals and reactive oxygen species. This makes it a valuable tool for studying oxidative stress and its role in various diseases. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Therefore, it is important to use appropriate concentrations of this compound in lab experiments.
Future Directions
There are several future directions for the research on 2,2-Dimethyl-2,3-dihydroperimidine. One of the areas of interest is the development of new this compound-based materials with unique properties. Another area of interest is the study of this compound's role in various diseases such as cancer and neurodegenerative disorders. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in medicine and industry.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has gained significant attention in the field of chemical research due to its various biological and chemical properties. This compound has been found to exhibit antioxidant, antimicrobial, and antitumor activities. It has also been used as a fluorescent probe for the detection of metal ions and as a building block for the synthesis of new materials. Further research is needed to fully understand the potential applications of this compound in medicine and industry.
Scientific Research Applications
2,2-Dimethyl-2,3-dihydroperimidine has been extensively studied for its various biological and chemical properties. It has been found to exhibit antioxidant, antimicrobial, and antitumor activities. This compound has also been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. In the field of material science, this compound has been used as a building block for the synthesis of new polymers and materials.
properties
CAS RN |
6364-17-6 |
---|---|
Molecular Formula |
C13H14N2 |
Molecular Weight |
198.26 g/mol |
IUPAC Name |
2,2-dimethyl-1,3-dihydroperimidine |
InChI |
InChI=1S/C13H14N2/c1-13(2)14-10-7-3-5-9-6-4-8-11(15-13)12(9)10/h3-8,14-15H,1-2H3 |
InChI Key |
DETLTZYXZWIXIB-UHFFFAOYSA-N |
SMILES |
CC1(NC2=CC=CC3=C2C(=CC=C3)N1)C |
Canonical SMILES |
CC1(NC2=CC=CC3=C2C(=CC=C3)N1)C |
Other CAS RN |
6364-17-6 |
Pictograms |
Irritant; Health Hazard; Environmental Hazard |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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